![molecular formula C20H22N4OS B2460234 N-(4-(methylthio)benzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide CAS No. 1286703-52-3](/img/structure/B2460234.png)
N-(4-(methylthio)benzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(methylthio)benzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide, also known as MTA-NAD+, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Corrosion Inhibition
One of the notable applications of N-(4-(methylthio)benzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide derivatives is in corrosion inhibition. Chakravarthy, Mohana, and Pradeep Kumar (2014) synthesized a new class of nicotinamide derivatives, including N-(4-(methylthio)benzylidene)nicotinamide, and investigated their corrosion inhibition effect on mild steel in hydrochloric acid solution. Their study found these inhibitors effectively suppress both anodic and cathodic processes, behaving as mixed-type corrosion inhibitors. The adsorption of these inhibitors on mild steel surfaces was found to obey the Langmuir isotherm model, suggesting a strong and efficient adsorption process that protects the metal from corrosion (Chakravarthy, Mohana, & Pradeep Kumar, 2014).
Antimicrobial Activity
In the realm of antimicrobial research, Patel and Shaikh (2010) synthesized new 4-Thiazolidinones of nicotinic acid with 2-Amino-6-methylbenzothiazole, evaluating their in vitro antimicrobial screening against various bacterial and fungal species. While this study does not directly involve N-(4-(methylthio)benzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide, it underscores the antimicrobial potential of nicotinamide derivatives, suggesting a pathway for further exploration of similar compounds in antimicrobial applications (Patel & Shaikh, 2010).
Enzyme Inhibition
Neelakantan et al. (2017) identified small molecule inhibitors of Nicotinamide N-Methyltransferase (NNMT) and developed comprehensive structure-activity relationships (SARs) for these inhibitors. While the study focuses on quinolinium analogues as NNMT inhibitors, it highlights the broader research interest in nicotinamide derivatives as potential modulators of enzymatic activity. This direction could be relevant for N-(4-(methylthio)benzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide in investigating its potential as an enzyme inhibitor (Neelakantan et al., 2017).
properties
IUPAC Name |
N-[(4-methylsulfanylphenyl)methyl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4OS/c1-13-14(2)23-24(15(13)3)19-10-7-17(12-21-19)20(25)22-11-16-5-8-18(26-4)9-6-16/h5-10,12H,11H2,1-4H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAQJWKXIDDLLFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(N=C1C)C2=NC=C(C=C2)C(=O)NCC3=CC=C(C=C3)SC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(methylthio)benzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.